3-chloro-4-(1H-pyrazol-4-yl)aniline dihydrochloride
Description
3-chloro-4-(1H-pyrazol-4-yl)aniline dihydrochloride is a chemical compound with the CAS Number: 2408965-64-8 . It has a molecular weight of 266.56 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI Code for 3-chloro-4-(1H-pyrazol-4-yl)aniline dihydrochloride is1S/C9H8ClN3.2ClH/c10-9-3-7(11)1-2-8(9)6-4-12-13-5-6;;/h1-5H,11H2,(H,12,13);2*1H . This code provides a standard way to encode the compound’s molecular structure.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-4-(1H-pyrazol-4-yl)aniline dihydrochloride involves the reaction of 3-chloroaniline with 1H-pyrazole-4-carboxaldehyde followed by reduction and salt formation.", "Starting Materials": [ "3-chloroaniline", "1H-pyrazole-4-carboxaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 3-chloroaniline is reacted with 1H-pyrazole-4-carboxaldehyde in the presence of a catalyst to form 3-chloro-4-(1H-pyrazol-4-yl)aniline.", "Step 2: The resulting product is then reduced using sodium borohydride to form 3-chloro-4-(1H-pyrazol-4-yl)aniline dihydrochloride.", "Step 3: The dihydrochloride salt is formed by adding hydrochloric acid to the reaction mixture and isolating the product by filtration and drying." ] } | |
CAS RN |
2408965-64-8 |
Product Name |
3-chloro-4-(1H-pyrazol-4-yl)aniline dihydrochloride |
Molecular Formula |
C9H10Cl3N3 |
Molecular Weight |
266.6 |
Purity |
95 |
Origin of Product |
United States |
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